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Compound of Interest

Compound Name: Imbricatin

CAS No.: 84504-71-2

Cat. No.: B15129110

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Imbricatin is a naturally occurring 9,10-dihydrophenanthrene derivative that has been isolated

from various orchid species. As a member of the phenanthrene class of compounds, which are

known for their diverse and potent biological activities, Imbricatin holds significant interest for

phytochemical research and drug discovery. Phenanthrenes from orchids have demonstrated a

range of pharmacological effects, including cytotoxic, anti-inflammatory, antioxidant, and

antimicrobial properties. This technical guide provides a comprehensive overview of the natural

sources of Imbricatin, detailed methodologies for its isolation and purification, and an

exploration of its biological activities, including a putative signaling pathway.

Natural Sources of Imbricatin
Imbricatin has been identified as a chemical constituent of orchids belonging to the

Orchidaceae family. The primary documented sources of this compound are:
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Pholidota yunnanensis: This orchid species is a known producer of a variety of 9,10-

dihydrophenanthrene derivatives, including Imbricatin.[1][2][3]

Dendrobium fimbriatum: Imbricatin has also been reported as a constituent of this species

of Dendrobium, a genus well-regarded in traditional medicine for its rich phytochemical

profile.

While specific quantitative yields of Imbricatin from these sources are not extensively reported

in the available literature, the general protocols for the isolation of phenanthrenes from orchids

can be adapted for its extraction and purification.

Biological Activities and Quantitative Data
Imbricatin, along with other 9,10-dihydrophenanthrenes isolated from orchids, exhibits a range

of biological activities. The available quantitative data for Imbricatin and its closely related

compounds are summarized in the table below.
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Compound/Ext
ract

Biological
Activity

Assay
Result
(IC₅₀/EC₅₀)

Natural Source

Imbricatin (and 7

other

dihydrophenanth

renes)

Antioxidant

DPPH free

radical

scavenging

8.8 to 55.9 µM

Pholidota

yunnanensis[1]

[2]

Phenanthrenes

from Dendrobium

nobile

Anti-

inflammatory

Inhibition of LPS-

induced nitric

oxide production

in RAW 264.7

cells

9.6 µM to 35.7

µM

Dendrobium

nobile

Dihydrophenanth

renes from

Dendrobium

terminale

Cytotoxic

Against SW1990,

HCT-116, and

HepG2 tumor

cell lines

Strong antitumor

effects reported

for some

analogues

Dendrobium

terminale

Phenanthrenes

from Spiranthes

sinensis

Cytotoxic

Against SGC-

7901, HepG2,

and B16-F10 cell

lines

19.0 ± 7.3 to

30.2 ± 5.6 μM

Spiranthes

sinensis

6,7-dihydroxy-

2,4-

dimethoxyphena

nthrene

Anti-

inflammatory

Inhibition of NF-

κB/COX-2

pathway

-

Chinese Yam

(Dioscorea

opposita)

Experimental Protocols: Isolation and Purification of
Imbricatin
The following is a detailed methodology for the isolation and purification of Imbricatin and

other 9,10-dihydrophenanthrenes from orchid species, based on established protocols for

Pholidota chinensis. This protocol can be adapted for Pholidota yunnanensis and Dendrobium

fimbriatum.

Plant Material Preparation and Extraction
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Collection and Preparation: The whole plants of the source orchid are collected, washed, and

air-dried in the shade. The dried material is then ground into a coarse powder.

Extraction: The powdered plant material (e.g., 10 kg) is extracted with 70% ethanol in water

using cold percolation. The extraction is repeated multiple times to ensure exhaustive

recovery of the secondary metabolites. The resulting ethanol extracts are combined and

concentrated under reduced pressure to yield a crude extract.

Fractionation by Silica Gel Column Chromatography
Column Preparation: The crude extract is subjected to silica gel column chromatography.

Elution: The column is eluted with a gradient of dichloromethane/methanol (e.g., 100:1, 50:1,

30:1, 20:1, 15:1, 12:1, 9:1, 7:1, 5:1, 4:1).

Fraction Collection and Analysis: Fractions are collected and monitored by Thin Layer

Chromatography (TLC) to identify those containing the desired dihydrophenanthrenes.

Fractions with similar TLC profiles are combined.

Purification by High-Speed Counter-Current
Chromatography (HSCCC)

Solvent System Selection: A suitable two-phase solvent system is selected. For the

separation of 9,10-dihydrophenanthrenes, a system such as n-hexane/ethyl

acetate/methanol/water (e.g., 1.6:0.8:1.2:0.4, v/v) is often effective.

HSCCC Operation:

The HSCCC column is first filled with the stationary phase.

The mobile phase is then pumped into the column at a specific flow rate while the

apparatus is rotated at a set speed.

The sample fraction from the silica gel column is dissolved in a mixture of the two phases

and injected into the column.
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Fraction Collection and Analysis: The effluent from the column is continuously monitored

(e.g., at 277 nm), and fractions are collected. The purity of the isolated compounds, including

Imbricatin, is then analyzed by Ultra High-Performance Liquid Chromatography (UHPLC).

Structure Elucidation: The chemical structure of the purified Imbricatin is confirmed using

spectroscopic methods, including Mass Spectrometry (MS) and Nuclear Magnetic

Resonance (NMR) spectroscopy (¹H and ¹³C NMR).

Visualizations: Experimental Workflow and Putative
Signaling Pathway
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Experimental workflow for the isolation of Imbricatin.
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Putative anti-inflammatory signaling pathway of Imbricatin.
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Conclusion
Imbricatin, a 9,10-dihydrophenanthrene from orchids such as Pholidota yunnanensis and

Dendrobium fimbriatum, represents a promising natural product for further investigation. The

methodologies outlined in this guide provide a framework for its isolation and purification, which

are essential steps for detailed pharmacological studies. The known biological activities of

Imbricatin and related compounds, particularly their antioxidant, cytotoxic, and anti-

inflammatory effects, underscore their potential in drug development. Future research should

focus on elucidating the specific mechanisms of action and signaling pathways of Imbricatin to

fully realize its therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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